7-(4-ethoxybenzoyl)-5-[(4-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one

• IUPAC Name: 7-(4-ethoxybenzoyl)-5-[(4-fluorophenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
• InChI: InChI=1S/C26H20FNO5/c1-2-31-19-9-5-17(6-10-19)25(29)21-14-28(13-16-3-7-18(27)8-4-16)22-12-24-23(32-15-33-24)11-20(22)26(21)30/h3-12,14H,2,13,15H2,1H3
• InChI Key: DCWGLZQDEXOYEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCO4)CC5=CC=C(C=C5)F
• Molecular Formula: C26H20FNO5
• Molecular Weight: 445.4 g/mol
• CAS No.: 866016-69-5

Description

7-(4-ethoxybenzoyl)-5-[(4-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one is a useful research compound. Its molecular formula is C26H20FNO5 and its molecular weight is 445.446. The purity is usually 95%.
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Scientific Research Applications

New Approaches to Derivatives

One study discusses the synthesis of derivatives like 6-oxoisoaporphine and tetrahydroisoquinoline from materials easily obtained through Bischler–Napieralski cyclization. This synthesis route highlights the compound's utility in generating structurally diverse molecules, potentially useful for pharmacological applications (Sobarzo-Sánchez et al., 2010).

Fluorophores in Biochemistry and Medicine

Quinoline derivatives are known for their efficiency as fluorophores. Their use in biochemistry and medicine, especially for studying biological systems, is significant. The search for new compounds with enhanced sensitivity and selectivity for applications such as DNA fluorophores is ongoing, demonstrating the relevance of compounds like 7-(4-Ethoxybenzoyl)-5-[(4-fluorophenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one in scientific research (Aleksanyan & Hambardzumyan, 2013).

Anticancer Activity

Another study focused on the synthesis of 1,2,4-triazolo[4,3-a]-quinoline derivatives to meet structural requirements for anticancer activity. This work demonstrates the potential of derivatives for therapeutic use, especially in targeting cancer cell lines (Reddy et al., 2015).

Photoinduced C-F Bond Cleavage

Research on fluorinated 7-amino-4-quinolone-3-carboxylic acids, used as antibacterials, shows photoinduced C-F bond cleavage. This property is critical for understanding the phototoxic effects of such compounds, highlighting their dual role in therapy and potential side effects (Fasani et al., 1999).